Cas no 1178351-00-2 (2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol)
2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol
- SB54847
- AKOS010185090
- 2-((3-(Aminomethyl)pyridin-2-yl)(methyl)amino)ethanol
- 1178351-00-2
- 2-[[3-(aminomethyl)pyridin-2-yl]-methylamino]ethanol
-
- MDL: MFCD12813429
- Inchi: 1S/C9H15N3O/c1-12(5-6-13)9-8(7-10)3-2-4-11-9/h2-4,13H,5-7,10H2,1H3
- InChI Key: UPOMXXBWJRCFIY-UHFFFAOYSA-N
- SMILES: OCCN(C)C1C(=CC=CN=1)CN
Computed Properties
- Exact Mass: 181.121512110g/mol
- Monoisotopic Mass: 181.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 62.4Ų
2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 051917-500mg |
2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol |
1178351-00-2 | 500mg |
$237.00 | 2021-06-27 | ||
| Matrix Scientific | 051917-2.5g |
2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol |
1178351-00-2 | 2.5g |
$720.00 | 2021-06-27 |
2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol
Professional Introduction to Compound with CAS No. 1178351-00-2 and Product Name: 2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol
Compound with the CAS number 1178351-00-2 and the product name 2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates multiple functional groups, including aminomethyl and pyridinyl moieties, which contribute to its unique chemical properties and biological activity.
The pyridine ring in the molecular structure of 2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol serves as a key pharmacophore, facilitating interactions with biological targets. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. In recent years, researchers have been exploring the therapeutic potential of pyridine-based compounds in various diseases, including cancer, neurodegenerative disorders, and infectious diseases.
One of the most compelling aspects of 2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol is its structural similarity to known bioactive molecules. This similarity suggests that it may exhibit similar pharmacological effects, making it a promising candidate for further investigation. The presence of multiple amine groups in the molecule enhances its ability to interact with biological systems, potentially enabling it to act as a scaffold for drug development.
Recent studies have highlighted the importance of aminomethyl-containing compounds in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The molecular flexibility provided by the amine groups allows for diverse conformations, which can be advantageous in optimizing binding affinity to biological targets.
The synthesis of 2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to produce this compound with high purity and yield. This has been crucial for conducting detailed structural elucidation and biological testing.
In terms of biological activity, preliminary studies on 2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol have shown promising results. The compound has demonstrated the ability to inhibit certain enzymes involved in disease pathways, suggesting its potential as a lead compound for drug development. Additionally, its interaction with specific protein targets has been investigated using computational methods, providing insights into its mechanism of action.
The integration of computational chemistry and experimental biology has been instrumental in understanding the pharmacological properties of 2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol. Molecular docking studies have revealed that this compound can bind effectively to several key targets, including kinases and transcription factors. These interactions are critical for developing drugs that can modulate cellular processes associated with various diseases.
Furthermore, the compound's solubility and stability have been evaluated under different conditions, ensuring its suitability for various applications in research and development. These physicochemical properties are essential for formulating effective drug candidates that can be tested in preclinical studies.
The future direction of research on 2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol includes optimizing its chemical structure to enhance its biological activity and reduce potential side effects. By leveraging structural analogs and computational modeling, scientists aim to develop more potent and selective drug candidates based on this compound.
Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing the development of 1178351-00-2 derivatives into viable therapeutic agents. Such collaborations can facilitate rapid translation of laboratory findings into clinical applications, benefiting patients worldwide.
In conclusion,1178351-00-2, specifically referred to as [Product Name], represents a significant contribution to the field of chemical biology and pharmaceutical research. Its complex molecular structure, functional groups,and demonstrated biological activity make it a valuable asset in the search for new treatments for various diseases. As research continues,this compound holds great promise for improving human health through innovative drug development strategies.
1178351-00-2 (2-[[3-(Aminomethyl)-2-pyridinyl](methyl)amino]-1-ethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)